Cas no 1182128-24-0 (1-(3-(3-broMophenoxy)propyl)piperidin-4-ol)

• Product Name: 1-(3-(3-broMophenoxy)propyl)piperidin-4-ol
• CAS No: 1182128-24-0
• MF: C₁₄H₂₀BrNO₂
• MW: 314.218103408813
• MDL: MFCD11972957
• CID: 2887404
• Update Time: 2025-07-22

1-(3-(3-broMophenoxy)propyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-?Piperidinol, 1-?[3-?(3-?bromophenoxy)?propyl]?-
• 4-​Piperidinol, 1-​[3-​(3-​bromophenoxy)​propyl]​-
• 1-(3-(3-broMophenoxy)propyl)piperidin-4-ol

• MDL： MFCD11972957
• Inchi： 1S/C14H20BrNO2/c15-12-3-1-4-14(11-12)18-10-2-7-16-8-5-13(17)6-9-16/h1,3-4,11,13,17H,2,5-10H2
• InChI Key： MFMRXTYYCAWUBD-UHFFFAOYSA-N
• SMILES： N1(CCCOC2=CC=CC(Br)=C2)CCC(O)CC1

Additional information on 1-(3-(3-broMophenoxy)propyl)piperidin-4-ol

Introduction to 1-(3-(3-bromophenoxy)propyl)piperidin-4-ol (CAS No: 1182128-24-0)

1-(3-(3-bromophenoxy)propyl)piperidin-4-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile applications. This compound, identified by the Chemical Abstracts Service Number (CAS No) 1182128-24-0, has garnered attention due to its role as a key intermediate in the synthesis of various bioactive molecules. The presence of both bromine and piperidine moieties in its structure imparts unique chemical properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The molecular framework of 1-(3-(3-bromophenoxy)propyl)piperidin-4-ol consists of a propyl chain linked to a piperidine ring, which is further substituted with a phenoxy group at the 3-position. This configuration not only enhances its solubility in organic solvents but also facilitates further functionalization, enabling the development of diverse pharmacophores. The bromophenyl moiety, in particular, serves as a reactive handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex drug molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of piperidine derivatives due to their demonstrated efficacy in modulating various biological pathways. 1-(3-(3-bromophenoxy)propyl)piperidin-4-ol has been extensively studied for its potential applications in the development of central nervous system (CNS) drugs. Research indicates that piperidine-based compounds exhibit promising activity as serotonin receptor modulators, which are critical in treating conditions such as depression and anxiety disorders. The structural features of this compound align well with the pharmacological requirements for binding to serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes.

Moreover, the bromine substituent in 1-(3-(3-bromophenoxy)propyl)piperidin-4-ol has been exploited in the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging studies. PET scans are invaluable tools in neuropharmacology for visualizing receptor binding and assessing drug distribution in vivo. The incorporation of bromine allows for facile radiohalogenation using techniques like palladium-catalyzed borylation followed by fluorination or iodination, enabling researchers to track the pharmacokinetics of potential therapeutic agents with high precision.

The versatility of 1-(3-(3-bromophenoxy)propyl)piperidin-4-ol extends beyond CNS applications. Emerging research suggests its utility in oncology, where piperidine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The phenoxy group provides a hydrogen bond acceptor capability, enhancing interactions with target proteins, while the propyl chain contributes to lipophilicity, optimizing membrane permeability. These combined properties make this compound an attractive candidate for further derivatization into potent anticancer agents.

Recent advancements in computational chemistry have further highlighted the potential of 1-(3-(3-bromophenoxy)propyl)piperidin-4-ol as a lead compound. Molecular docking studies have revealed that its scaffold can effectively bind to various therapeutic targets, including G protein-coupled receptors (GPCRs) and ion channels. These findings underscore the importance of structure-based drug design strategies and emphasize the need for high-quality intermediates like this one to accelerate the discovery process.

In conclusion, 1-(3-(3-bromophenoxy)propyl)piperidin-4-ol (CAS No: 1182128-24-0) represents a cornerstone in modern pharmaceutical research. Its unique structural attributes and reactivity make it indispensable for synthesizing novel bioactive molecules with applications spanning neurology and oncology. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly pivotal role in drug development pipelines worldwide.